BENGHE Foundational & Exploratory

Check Availability & Pricing

O-Phospho-DL-tyrosine: A Comprehensive
Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: O-Phospho-DL-tyrosine
CAS No.: 41863-47-2
Cat. No.: B3052485
Get Quote
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This guide provides an in-depth exploration of O-Phospho-DL-tyrosine, a critical tool for
researchers and professionals in drug development. Moving beyond a simple data sheet, this
document delves into the fundamental properties, biological significance, and practical
applications of this phosphoamino acid, offering expert insights into its use in unraveling
complex cellular signaling pathways.

Core Chemical Identity and Properties

O-Phospho-DL-tyrosine is a racemic mixture of the D and L enantiomers of O-
phosphotyrosine. As a stable phosphate ester of the amino acid tyrosine, it serves as a crucial
mimic and competitive substrate in the study of protein tyrosine phosphorylation, a post-
translational modification fundamental to cellular regulation.[1][2]

Chemical Identifiers

Precise identification is paramount in scientific research. The following table summarizes the
key chemical identifiers for O-Phospho-DL-tyrosine and its individual enantiomers.
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Physicochemical Properties
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The Central Role in Cellular Signaling: Tyrosine
Phosphorylation

In eukaryotic cells, the reversible phosphorylation of tyrosine residues on proteins is a critical
molecular switch that governs a vast array of cellular processes, including growth,
differentiation, metabolism, and motility.[2] This dynamic process is tightly regulated by the
opposing actions of protein tyrosine kinases (PTKs) and protein tyrosine phosphatases (PTPSs).

[2]

o Protein Tyrosine Kinases (PTKs): These enzymes catalyze the transfer of a phosphate group
from ATP to the hydroxyl group of a tyrosine residue.[2]
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e Protein Tyrosine Phosphatases (PTPs): These enzymes reverse this process by removing

the phosphate group.[2]

O-Phospho-DL-tyrosine, as a stable analog of phosphorylated tyrosine, is an invaluable tool
for studying these processes. It can act as a competitive inhibitor or a substrate for PTPs,
allowing researchers to probe their activity and biological functions.[11]
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Figure 2: General Workflow for a Cell-Based PTP Activity Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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